Cas no 1261949-14-7 (4-(4-Ethylthiophenyl)-3-fluorobenzoic acid)

4-(4-Ethylthiophenyl)-3-fluorobenzoic acid structure
1261949-14-7 structure
Product Name:4-(4-Ethylthiophenyl)-3-fluorobenzoic acid
CAS No:1261949-14-7
MF:C15H13FO2S
MW:276.325926542282
MDL:MFCD18321439
CID:2765433
PubChem ID:53227311
Update Time:2025-04-21

4-(4-Ethylthiophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Ethylthiophenyl)-3-fluorobenzoic acid, 95%
    • 4-(4-ethylsulfanylphenyl)-3-fluorobenzoic acid
    • 4-(4-ETHYLTHIOPHENYL)-3-FLUOROBENZOIC ACID
    • 1261949-14-7
    • MFCD18321439
    • 4-(4-Ethylthiophenyl)-3-fluorobenzoic acid
    • MDL: MFCD18321439
    • Inchi: 1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)13-8-5-11(15(17)18)9-14(13)16/h3-9H,2H2,1H3,(H,17,18)
    • InChI Key: BFIKXVKMHSERLU-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1F

Computed Properties

  • Exact Mass: 276.06202899Da
  • Monoisotopic Mass: 276.06202899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 62.6Ų

4-(4-Ethylthiophenyl)-3-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB328666-5 g
4-(4-Ethylthiophenyl)-3-fluorobenzoic acid, 95%; .
1261949-14-7 95%
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€1159.00 2023-04-26
abcr
AB328666-5g
4-(4-Ethylthiophenyl)-3-fluorobenzoic acid, 95%; .
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